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Compound of Interest

Compound Name: (2S)-2-hydroxyhexadecanoyl-CoA

Cat. No.: B15549245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of (2S)-2-hydroxyhexadecanoyl-CoA
and its endogenously produced (R)-enantiomer in metabolic studies. While the initial discovery

of this specific acyl-CoA is not pinpointed to a single publication, its identification is intrinsically

linked to the broader investigation of 2-hydroxylated fatty acids and their pivotal role in

sphingolipid metabolism. This document details the metabolic pathways, quantitative

distribution, and analytical methodologies pertinent to its study.

Quantitative Data on 2-Hydroxylated Fatty Acid
Distribution
The absolute quantification of (2S)-2-hydroxyhexadecanoyl-CoA is not extensively

documented across various tissues. However, lipidomics studies have provided valuable

insights into the relative abundance of 2-hydroxy fatty acids (2-OH-FAs) and their downstream

products, primarily 2-hydroxy-ceramides. The following tables summarize the distribution of

these key lipids in various mammalian tissues. It is important to note that in mammals, the

endogenously synthesized form is the (R)-enantiomer, while the (S)-form is believed to be of

bacterial origin.
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Tissue Lipid Class
C16:0-OH
Abundance

Other Chain
Lengths

Reference

Mouse Brain Free 2-OH-FAs

Increases 5- to

9-fold during

myelination

C22:0-OH,

C24:0-OH also

increase

[1]

Galactosylcerami

des

Increases 6- to

8-fold by 30 days

of age

Correlates with

free 2-OH-FA

composition

[1]

Human Stratum

Corneum

α-Hydroxy

Ceramides
High proportion

C24, C26 are

also abundant
[2]

Mouse Epidermis 2-OH Free FAs
Predominantly

C16:0
-

Mouse Stomach 2-OH Free FAs High abundance
C24:0 and C26:0

are predominant

Human Plasma Free 2-OH-FAs Detected

Part of a

complex mixture

of FAs

[3][4]

Metabolic Pathways
The metabolism of 2-hydroxyhexadecanoyl-CoA involves its biosynthesis from hexadecanoic

acid and its subsequent utilization in either sphingolipid synthesis or degradation via α-

oxidation.

Biosynthesis of (R)-2-Hydroxyhexadecanoyl-CoA
The primary pathway for the synthesis of the (R)-enantiomer in mammals is initiated by the

enzyme Fatty Acid 2-Hydroxylase (FA2H).
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Hexadecanoic Acid
(Palmitic Acid)

FA2H
(Fatty Acid

2-Hydroxylase)

 O2, NADPH

(R)-2-Hydroxyhexadecanoic
Acid

Acyl-CoA Synthetase

 ATP, CoA

(R)-2-Hydroxyhexadecanoyl-CoA
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(R)-2-Hydroxyhexadecanoyl-CoA

Sphingolipid Synthesis Peroxisomal
α-Oxidation

Ceramide Synthase
HACL1

(2-Hydroxyacyl-CoA
Lyase)

2-Hydroxy-Ceramide Pentadecanal Formyl-CoA
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Sample Preparation

Analysis

Tissue Collection
(Snap-freeze)

Homogenization
(10% TCA)

Centrifugation

Solid-Phase Extraction

Drying & Reconstitution

LC-MS/MS Analysis
(C18, ESI+, MRM)

Data Processing
(Peak Integration)

Quantification
(Internal Standard)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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